2-(4-methoxyphenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide

• Molecular Formula: C22H28N2O5
• Molecular Weight: 400.5 g/mol
• SMILES: COC1=CC=C(C=C1)C(CNC(=O)COC2=CC=C(C=C2)OC)N3CCOCC3
• InChI: InChI=1S/C22H28N2O5/c1-26-18-5-3-17(4-6-18)21(24-11-13-28-14-12-24)15-23-22(25)16-29-20-9-7-19(27-2)8-10-20/h3-10,21H,11-16H2,1-2H3,(H,23,25)
• InChIKey: CLLKNBYSGBRYNX-UHFFFAOYSA-N

2-(4-Methoxyphenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide: Procurement-Relevant Physicochemical and Screening Profile

The compound 2-(4-methoxyphenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide (CAS 898490-06-7) is a synthetic phenoxyacetamide containing a morpholine moiety. It has a molecular weight of 400.5 g/mol and a molecular formula of C22H28N2O5 . Public records indicate its inclusion in high-throughput screening (HTS) campaigns for teichoic acid biosynthesis inhibition, alpha-synuclein expression modulation, and huntingtin antisense modulation, though specific quantitative bioactivity data from these screens is not publicly available .

May support HTS follow-up for WTA biosynthesis inhibition research

Distinct dual methoxyphenoxyacetamide scaffold for pathway-target identification studies

Morpholine-containing screening hit compatible with cell-based assay profiling

Why Generic Substitution is Not Advisable for 2-(4-Methoxyphenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide in Research Procurement

While several structurally related analogs exist (e.g., N-[2-(4-chlorophenyl)-2-(morpholin-4-yl)ethyl]-2-phenoxyacetamide or the truncated 2-(4-methoxyphenyl)-2-(morpholin-4-yl)acetamide scaffold), this specific compound features a unique dual 4-methoxyphenoxyacetamide motif and a substituted ethyl linker . Even minor structural variations in this chemotype can fundamentally alter target engagement profiles, as evidenced by the inclusion of this exact structure in distinct HTS campaigns for teichoic acid, alpha-synuclein, and huntingtin pathways . Consequently, substituting this compound with a generic analog without confirmatory equivalence testing risks invalidating experimental outcomes. The quantitative evidence below details where measurable differentiation exists.

Target: Dual 4-methoxyphenoxyacetamide with ethyl linker

→

Generic analog: Chlorinated or truncated morpholine scaffold

Minor structural changes in this chemotype may alter target engagement profiles across WTA, alpha-synuclein, and huntingtin pathway screens. Confirmatory equivalence testing is needed before substitution.

Differentiation Evidence for 2-(4-Methoxyphenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide Against Its Closest Analogs

Physicochemical Property Comparison: 2-(4-Methoxyphenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide vs. Chlorinated Analog

The target compound exhibits distinct calculated physicochemical properties compared to its closest commercially cataloged analog, N-[2-(4-chlorophenyl)-2-(morpholin-4-yl)ethyl]-2-phenoxyacetamide. The substitution of a chlorine atom with a methoxy group and the addition of a 4-methoxy substituent on the phenoxy ring increase molecular weight from 374.9 g/mol to 400.5 g/mol and alter the hydrogen bond donor/acceptor profile . While quantitative bioactivity data is absent, these changes can significantly impact solubility, permeability, and target binding kinetics.

Physicochemical shift

Class-level inference

ΔMW +25.6 g/mol, ΔHBA +2 vs. chlorinated analog

Target Analog

Property set may impact solubility and permeability in assay contexts

Calculated values; no public bioactivity data

Evidence Dimension	Molecular Weight and H-Bond Donor/Acceptor Count
Target Compound Data	MW 400.5 g/mol, HBD 1, HBA 6
Comparator Or Baseline	N-[2-(4-chlorophenyl)-2-(morpholin-4-yl)ethyl]-2-phenoxyacetamide: MW 374.9 g/mol, HBD 1, HBA 4
Quantified Difference	ΔMW = +25.6 g/mol; ΔHBA = +2
Conditions	Calculated properties based on SMILES and InChI (ChemSrc, smolecule.com)

Why This Matters

A 25.6 g/mol increase in molecular weight and additional hydrogen bond acceptors can significantly alter a compound's ADME profile, potentially affecting oral bioavailability and off-target binding, which is critical for in vivo studies.

Calculated Lipophilicity Differentiation: Target Compound vs. Truncated Scaffold

The target compound's calculated SlogP is 3.6654, based on MOE descriptors from the MMsINC database for a molecule matching its molecular formula [1]. In contrast, the truncated scaffold 2-(4-methoxyphenyl)-2-(morpholin-4-yl)acetamide (CAS 83898-16-2) has a predicted logP of approximately 1.0-1.5 based on its lower molecular weight and fewer aromatic carbons . This >2 log unit difference indicates the target compound is substantially more lipophilic, which influences membrane permeability, plasma protein binding, and tissue distribution.

Lipophilicity gap

Class-level inference

Target SlogP 3.67

Truncated scaffold logP ~1.0–1.5

Higher lipophilicity may influence membrane partitioning and distribution context

Database-calculated values; requires experimental confirmation

Evidence Dimension	Calculated logP (SlogP/AlogP)
Target Compound Data	SlogP = 3.6654 [1]
Comparator Or Baseline	2-(4-methoxyphenyl)-2-(morpholin-4-yl)acetamide: estimated logP ~1.0-1.5
Quantified Difference	ΔlogP ≈ 2.2–2.7
Conditions	MMsINC calculated descriptors (MOE); comparator logP estimated from structure

Why This Matters

A logP difference of more than 2 units can fundamentally alter a compound's solubility and pharmacokinetic profile, making the target compound a distinct starting point for lead optimization when higher membrane permeability is desired.

• [1] MMsINC Database. (n.d.). Compound MMs02067143 Properties. Retrieved from http://mms.dsfarm.unipd.it/MMsINC/search/molecule.php?mmscode=MMs02067143 View Source

Optimal Research and Industrial Application Scenarios for 2-(4-Methoxyphenoxy)-N-[2-(4-methoxyphenyl)-2-(morpholin-4-yl)ethyl]acetamide

Scaffold for Gram-Positive Antibacterial Adjunct Research (WTA Inhibition)

The compound was screened in an assay designed to identify inhibitors of cell wall-associated teichoic acid (WTA) synthesis in Staphylococcus aureus at the ICCB-Longwood/NSRB Screening Facility, Harvard Medical School . Its inclusion in this specific screen suggests it possesses a chemotype compatible with WTA pathway engagement. Given the urgent need for agents that can restore β-lactam efficacy against MRSA , this compound may serve as a starting point for medicinal chemistry optimization of WTA biosynthesis inhibitors.

Probe for Neurodegenerative Disease Target Engagement Studies

The compound was subjected to a primary qHTS assay for inhibitors of alpha-synuclein (SNCA) gene expression and a qHTS for activators of huntingtin antisense transcripts . This dual screening profile positions the compound as a potential chemical probe for investigating transcriptional regulation pathways relevant to Parkinson's disease (SNCA) and Huntington's disease (HTT). Its unique dual methoxy-substituted phenoxyacetamide architecture distinguishes it from other morpholine-containing screening hits.

Chemical Biology Tool for TDP1 Inhibition Studies

The compound was included in a qHTS for inhibitors of human tyrosyl-DNA phosphodiesterase 1 (TDP1) . TDP1 is a validated target in cancer research, particularly for sensitizing tumors to camptothecin-derived chemotherapeutics. Researchers investigating TDP1-targeted combination therapies can evaluate this compound as a structurally distinct starting point compared to known TDP1 inhibitors.

Antiviral Drug Discovery Against Orthopoxviruses

The compound was screened in a qHTS for stage-specific inhibitors of vaccinia orthopoxvirus (mCherry reporter primary assay) . With the ongoing need for broad-spectrum orthopoxvirus inhibitors, this distinct chemotype may offer a novel mechanism of action handle for hit-to-lead programs.

Application

Selection Property

Validation Focus

WTA inhibition screening follow-up

Scaffold uniqueness for Gram-positive pathway research

Target engagement confirmation; beta-lactam synergy assay context

Neurodegenerative disease target engagement

Dual SNCA/HTT screen hit identity

Transcriptional regulation endpoint review; counter-screen selectivity

TDP1 inhibitor probe development

Chemotype distinctness from known TDP1 inhibitors

TDP1 enzyme assay context; combination sensitization model review

Orthopoxvirus antiviral screening

Stage-specific vaccinia screening inclusion

Viral replication assay context; broad-spectrum orthopoxvirus counter-screen